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Thenylchlor herbicide resistance class HRAC
K3

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Thenylchlor

CAS No.: 96491-05-3

Cat. No.: S570348

Thenylchlor Herbicide Profile

The table below summarizes the core identity and properties of Thenylchlor.

Property Description

HRAC MoA Group [1] K3
[2] [3]

WSSA MoA Group [1] 15
[3]

Chemical Family [1] Chloroacetamide

Mode of Action [1] Inhibition of Very Long Chain Fatty Acids (VLCFASs), leading to the
inhibition of cell division.

IUPAC Name [1] 2-chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide
Molecular Formula [1] C16H1sCINO2S

CAS RN [1] 96491-05-3
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Environmental Fate and Ecotoxicology Data

The table below presents available data on the environmental behavior and toxicity of Thenylchlor.

Parameter Value Notes

Solubility in Water (20°C, pH 7) [1] 11.0mg I Moderate

Octanol-Water Partition Coefficient 3.53 High

(Log P) [1]

Soil Degradation (DTso, aerobic) [1] 14 days Non-persistent; general literature range 1-
3 weeks.

Vapour Pressure (20°C) [1] 0.028 mPa Low volatility

Mammalian Acute Oral LDso (Rat) [1] > 5000 mg Low toxicity

kgt
Avian Acute LDso (Bobwhite quail) [1] 2000 mg kg=*  Moderate
Earthworm Acute 14-day LCso [1] 1000 mg kg=* Moderate

Mode of Action and Resistance Management

The following diagram illustrates the inhibitory pathway of Thenylchlor and the logical framework for

resistance management.
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Inhibition
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Figure 1: Thenylchlor inhibits VLCFA synthesis, disrupting cell division. Repeated use selects for resistant

weeds, managed by rotating herbicide MoA groups.

e Site of Action: Thenylchlor is a Very Long Chain Fatty Acid (VLCFA) inhibitor [1] [3]. VLCFAs are
essential components for constructing cell membranes and waxes in plants.

¢ Physiological Effect: By disrupting the synthesis of these fatty acids, Thenylchlor primarily inhibits
cell division [1]. This action is most effective on germinating seeds and young, developing shoots
and roots of susceptible weeds.

¢ Resistance Management Strategy: Weeds resistant to Thenylchlor (K3/15) will likely show cross-
resistance to other herbicides within the same group [3]. Effective resistance management requires
rotating or mixing Thenylchlor with herbicides from unrelated MoA groups, such as synthetic auxins
(Group O/4), EPSP synthase inhibitors (Group G/9), or ALS inhibitors (Group B/2) [2] [3].

Experimental Protocol Guidance

While the search results do not provide a specific step-by-step protocol for evaluating Thenylchlor

resistance, the general methodology can be inferred from standard plant science research practices.
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¢ Resistance Bioassay (Whole-Plant Pot Test): This is the standard method for confirming herbicide

resistance.

[e]

Plant Material: Collect seeds from suspected resistant (R) and known susceptible (S) weed
populations.

Herbicide Treatment: Grow plants in a controlled environment. At the recommended growth
stage (e.g., 1-2 leaf stage), apply a range of Thenylchlor doses, including a commercial field
rate and a zero-control.

Application: Use a laboratory sprayer equipped with a flat-fan nozzle that delivers a precise
volume (e.g., 200 L ha™?) at a standardized pressure.

Data Collection: After 21-28 days, evaluate the above-ground fresh weight or dry weight of the
plants. The dose required to reduce plant growth by 50% (GRso) is calculated for both R and S
populations.

Resistance Factor (RF): Calculate the RF as RF = GRso (R) / GRso (S). An RF significantly
greater than 1 indicates resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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